Cas no 1022001-74-6 (N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide)

• Product Name: N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide
• CAS No: 1022001-74-6
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 6349785
• PubChem ID: 3713684
• Update Time: 2025-05-27

N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide
• AKOS024532594
• VU0532438-1
• F6118-0354
• 1022001-74-6

• Inchi： 1S/C19H28N2O4/c1-2-3-13-23-17-7-5-16(6-8-17)20-18(22)21-11-9-19(10-12-21)24-14-4-15-25-19/h5-8H,2-4,9-15H2,1H3,(H,20,22)
• InChI Key： JWHAQMLGGJLHOM-UHFFFAOYSA-N
• SMILES： O1CCCOC21CCN(C(NC1C=CC(=CC=1)OCCCC)=O)CC2

Computed Properties

• Exact Mass: 348.20490738g/mol
• Monoisotopic Mass: 348.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60Ų

Additional information on N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide

Comprehensive Overview of N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide (CAS No. 1022001-74-6)

N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide, with the CAS number 1022001-74-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic carboxamides, which are known for their unique structural properties and potential applications in drug discovery. The presence of a spiro[5.5]undecane core and a butoxyphenyl moiety makes it a promising candidate for targeting specific biological pathways, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide for its potential role in modulating neurotransmitter receptors and G-protein-coupled receptors (GPCRs). These targets are critical in treating conditions such as neurodegenerative diseases, chronic pain, and mood disorders. The compound's lipophilic nature and structural rigidity also contribute to its ability to cross the blood-brain barrier (BBB), a key factor in CNS drug development.

The synthesis of CAS 1022001-74-6 involves multi-step organic reactions, including amide coupling and spirocyclization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. Given the growing interest in precision medicine and personalized therapeutics, this compound is being explored for its potential in targeted drug delivery systems and bioconjugation strategies.

From an industrial perspective, N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide is also being investigated for its utility in material science. Its spirocyclic framework offers stability and tunability, making it suitable for applications in polymers, coatings, and catalysts. The compound's thermal stability and solubility profile are key factors driving its adoption in these fields.

As the scientific community continues to explore the potential of CAS 1022001-74-6, questions such as "What are the pharmacokinetic properties of this compound?" and "How does it compare to other spirocyclic derivatives?" are frequently raised. These inquiries highlight the need for further in vitro and in vivo studies to fully elucidate its mechanism of action and therapeutic potential. Additionally, the compound's synthetic scalability and cost-effectiveness are critical considerations for large-scale applications.

In conclusion, N-(4-butoxyphenyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide represents a fascinating area of research with broad implications across pharmaceuticals, biotechnology, and material science. Its unique structural features and functional versatility position it as a valuable tool for addressing some of the most pressing challenges in modern science. As interest in spirocyclic chemistry grows, this compound is poised to play a pivotal role in shaping future innovations.